Cas no 119516-86-8 (4-(2,5-Dimethylpyrrol-1-yl)benzonitrile)

• Product Name: 4-(2,5-Dimethylpyrrol-1-yl)benzonitrile
• CAS No: 119516-86-8
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• MDL: MFCD03228548
• CID: 133087
• PubChem ID: 87558007
• Update Time: 2025-06-08

4-(2,5-Dimethylpyrrol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(2,5-dimethyl-1H-pyrrol-1-yl)-
• 1-(4-Cyanophenyl)-2,5-dimethylpyrrole
• 4-(2,5-dimethylpyrrol-1-yl)benzonitrile
• 2,5-Dimethyl-1-(4-cyanophenyl)pyrrole
• 1-(4-Cyanophenyl)-2,5-Dmethylpyrrole
• 4-(2,5-DiMethyl-1-pyrrolyl)benzonitrile, 98%
• 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzonitrile
• STK196892
• N-(4'-cyanophenyl)-2,5-dimethylpyrrole
• 4-(2,5-Dimethyl-1-pyrrolyl)benzonitrile
• C1950
• Z8097
• AM-879/40177400
• AKOS000285556
• BS-19506
• 119516-86-8
• DTXSID40396414
• SB62092
• MFCD03228548
• CS-0208402
• D89467
• OSM-A-7
• SCHEMBL16604399
• A892549
• Benzonitrile, 4-(2,5-dimethyl-1H-pyrrol-1-yl)-
• FNDFKQYZEDOHRC-UHFFFAOYSA-N
• DB-425248
• 4-(2,5-Dimethylpyrrol-1-yl)benzonitrile

• MDL： MFCD03228548
• Inchi： 1S/C13H12N2/c1-10-3-4-11(2)15(10)13-7-5-12(9-14)6-8-13/h3-8H,1-2H3
• InChI Key： FNDFKQYZEDOHRC-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CC=2)C(C)=CC=C1C

Computed Properties

• Exact Mass: 196.10000
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: 110 °C
• Boiling Point: 345.9±30.0 °C at 760 mmHg
• Flash Point: 163.0±24.6 °C
• PSA: 28.72000
• LogP: 2.96578
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(2,5-Dimethylpyrrol-1-yl)benzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• Safety Instruction： H301+H311+H331+H315+H319
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-(2,5-Dimethylpyrrol-1-yl)benzonitrile

Comprehensive Overview of 4-(2,5-Dimethylpyrrol-1-yl)benzonitrile (CAS No. 119516-86-8)

4-(2,5-Dimethylpyrrol-1-yl)benzonitrile (CAS No. 119516-86-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique pyrrole and benzonitrile moieties, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring a 2,5-dimethylpyrrole group attached to a benzonitrile ring, offers distinct electronic and steric properties that make it valuable for various applications.

In recent years, the demand for 4-(2,5-Dimethylpyrrol-1-yl)benzonitrile has surged due to its role in the development of advanced materials and pharmaceuticals. Researchers are particularly interested in its potential as a building block for organic semiconductors, which are critical components in flexible electronics and solar cells. The compound's ability to facilitate π-π stacking interactions enhances charge transport properties, making it a candidate for next-generation optoelectronic devices.

Another area of growing interest is the compound's application in drug discovery. The pyrrole and benzonitrile functionalities are common motifs in bioactive molecules, and 4-(2,5-Dimethylpyrrol-1-yl)benzonitrile has been explored as a precursor for kinase inhibitors and antimicrobial agents. Its structural flexibility allows for modifications that can improve drug efficacy and reduce side effects, aligning with the pharmaceutical industry's focus on precision medicine.

From an environmental perspective, the synthesis and use of 4-(2,5-Dimethylpyrrol-1-yl)benzonitrile are being scrutinized for sustainability. Innovations in green chemistry have led to more efficient synthetic routes that minimize waste and energy consumption. This aligns with global trends toward eco-friendly manufacturing and the reduction of hazardous byproducts. Companies are increasingly adopting catalytic processes to produce such intermediates, reflecting a broader shift toward sustainable chemical production.

The compound's stability and solubility properties also make it a subject of interest in analytical chemistry. Researchers are developing high-performance liquid chromatography (HPLC) methods to quantify 4-(2,5-Dimethylpyrrol-1-yl)benzonitrile in complex mixtures, ensuring quality control in industrial settings. Additionally, its UV-visible absorption characteristics are being leveraged in sensor technologies for detecting environmental pollutants.

In the agrochemical sector, 4-(2,5-Dimethylpyrrol-1-yl)benzonitrile is being investigated for its potential as a pesticide intermediate. Its structural features may contribute to the development of novel crop protection agents with improved selectivity and lower toxicity. This is particularly relevant as the agricultural industry seeks alternatives to traditional pesticides amid rising concerns about food safety and environmental impact.

Looking ahead, the versatility of 4-(2,5-Dimethylpyrrol-1-yl)benzonitrile ensures its continued relevance in scientific research and industrial applications. Whether in the design of advanced materials, the discovery of new therapeutics, or the development of sustainable agrochemicals, this compound exemplifies the intersection of innovation and practicality. As research progresses, its potential applications are likely to expand, further solidifying its importance in modern chemistry.